Cas no 5615-90-7 (3-Methyl-pyrrolidine-2,5-dione)

3-Methyl-pyrrolidine-2,5-dione is a cyclic imide derivative characterized by its five-membered lactam structure. This compound is of interest in organic synthesis and pharmaceutical research due to its versatility as a building block for heterocyclic frameworks. Its rigid pyrrolidine-2,5-dione core facilitates the introduction of functional groups, enabling applications in the development of bioactive molecules and specialty chemicals. The methyl substitution at the 3-position enhances its stability and reactivity profile, making it suitable for selective modifications. The compound’s high purity and well-defined structure ensure reproducibility in synthetic pathways, supporting its use in medicinal chemistry and material science applications.
3-Methyl-pyrrolidine-2,5-dione structure
5615-90-7 structure
Product Name:3-Methyl-pyrrolidine-2,5-dione
CAS No:5615-90-7
MF:C5H7NO2
MW:113.114581346512
MDL:MFCD09991729
CID:1065615
PubChem ID:138540
Update Time:2025-06-06

3-Methyl-pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • 3-Methylpyrrolidine-2,5-dione
    • 3-METHYL-PYRROLIDINE-2,5-DIONE
    • NSC210729
    • (+/-)-3-Methylsuccinimide
    • 2,5-Pyrrolidinedione,3-methyl
    • 3-methyl-2,5-pyrrolidinedione
    • 3-METHYL-PYRROLIDINE-2,5-DIONE
    • imide of methysuccinic acid
    • methyl succinic anhydride
    • SCHEMBL162371
    • MFCD09991729
    • Z729209272
    • methylsuccinimide
    • (3R)-3-methyl-2,5-Pyrrolidinedione
    • NSC 210729
    • 5615-90-7
    • KAJJUFUPJGVIFJ-UHFFFAOYSA-N
    • AS-38126
    • 2,5-Pyrrolidinedione, 3-methyl-
    • AKOS010266464
    • 117307-07-0
    • CS-0061418
    • A913730
    • NSC-210729
    • DA-04858
    • EN300-51824
    • 3-Methyl-pyrrolidine-2,5-dione
    • MDL: MFCD09991729
    • Inchi: 1S/C5H7NO2/c1-3-2-4(7)6-5(3)8/h3H,2H2,1H3,(H,6,7,8)
    • InChI Key: KAJJUFUPJGVIFJ-UHFFFAOYSA-N
    • SMILES: O=C1C(C)CC(N1)=O

Computed Properties

  • Exact Mass: 113.04800
  • Monoisotopic Mass: 113.047678
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 8
  • XLogP3: -0.5
  • Topological Polar Surface Area: 46.2

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.29
  • Boiling Point: 445°C at 760 mmHg
  • Flash Point: 222.9°C
  • Refractive Index: 1.616
  • PSA: 46.17000
  • LogP: -0.00220

3-Methyl-pyrrolidine-2,5-dione Security Information

3-Methyl-pyrrolidine-2,5-dione Customs Data

  • HS CODE:2925190090
  • Customs Data:

    China Customs Code:

    2925190090

    Overview:

    2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Methyl-pyrrolidine-2,5-dione Pricemore >>

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